Cas no 2112083-68-6 (methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate)

• Product Name: methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate
• CAS No: 2112083-68-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6206377
• PubChem ID: 165796491
• Update Time: 2025-10-20

methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate
• 2112083-68-6
• EN300-1937784

• Inchi： 1S/C11H14BrNO2/c1-6-4-5-8(7(2)9(6)12)10(13)11(14)15-3/h4-5,10H,13H2,1-3H3
• InChI Key： DAXYEVJGVIAUNR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate

Research Briefing on Methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate (CAS: 2112083-68-6) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate (CAS: 2112083-68-6) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-dimethylphenyl and amino-acetate functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural features make it a promising candidate for further investigation in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's role as a key building block in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides. The researchers reported that derivatives of this compound exhibited moderate to high binding affinity for specific protein targets, suggesting its potential in modulating disease-related pathways. The study also emphasized the importance of the bromo and dimethyl substituents in enhancing the compound's stability and bioavailability.

Another significant application of methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate was reported in a 2022 ACS Chemical Biology article, where it was utilized as a precursor in the synthesis of fluorescent probes for imaging cellular processes. The study demonstrated that the compound's bromo group could be selectively modified to introduce fluorophores, enabling real-time visualization of enzyme activity in live cells. This approach has opened new avenues for studying intracellular signaling pathways and evaluating drug efficacy in preclinical models. The researchers noted that the compound's compatibility with various labeling techniques makes it a versatile tool for chemical biology research.

Recent advancements in computational chemistry have further elucidated the molecular interactions of methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate with biological targets. A 2023 Bioorganic & Medicinal Chemistry Letters study employed molecular docking and dynamics simulations to predict the binding modes of this compound with enzymes involved in inflammatory responses. The simulations revealed that the amino-acetate moiety plays a crucial role in forming hydrogen bonds with active-site residues, while the bromo-dimethylphenyl group contributes to hydrophobic interactions. These findings provide valuable insights for rational drug design and optimization of lead compounds derived from this scaffold.

In conclusion, methyl 2-amino-2-(3-bromo-2,4-dimethylphenyl)acetate (CAS: 2112083-68-6) represents a versatile and promising chemical entity in the fields of drug discovery and chemical biology. Its unique structural features and synthetic accessibility have enabled its application in diverse research areas, from inhibitor development to cellular imaging. Future studies should focus on expanding its utility in targeted therapies and exploring its potential in addressing unmet medical needs. The compound's continued investigation underscores its significance as a valuable tool for advancing pharmaceutical research.